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Compound of Interest

Compound Name: 1-(2-Phthalimidobutyryl)chloride

Cat. No.: B170189

Technical Data: 1-(2-Phthalimidobutyryl)chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on 1-(2-Phthalimidobutyryl)chloride, a chemical
compound relevant in various research and synthesis applications. The primary focus is the
accurate determination and presentation of its molecular weight and composition.

Molecular Identity and Composition

1-(2-Phthalimidobutyryl)chloride, also known by synonyms such as 4-(1,3-dioxoisoindolin-2-
yl)butanoyl chloride, is identified by the CAS Number 10314-06-4.[1][2][3] Its structure consists
of a phthalimide group attached to a butyryl chloride moiety.

The molecular formula for this compound is C12H10CINOs.[1][3][4] Based on this formula, the
elemental composition and molecular weight have been determined.

Table 1: Elemental Composition and Molecular Weight of C12H10CINO3
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. Atomic Mass Total Mass

Element Symbol Atomic Count

(amu) (amu)
Carbon C 12 12.011 144,132
Hydrogen H 10 1.008 10.080
Chlorine Cl 1 35.453 35.453
Nitrogen N 1 14.007 14.007
Oxygen O 3 15.999 47.997

251.67 g/mol [1]
(2]

Total 27

Note: Atomic masses are based on standard IUPAC values. The total molecular weight is
consistent with values published in chemical databases, cited as 251.67 g/mol or 251.66 g/mol

[L[21[3]i5]16]

Methodology for Molecular Weight Determination

The molecular weight of a compound is a fundamental physical property derived from its
molecular formula. The workflow for this determination is a standard procedure in chemical
sciences and does not require experimental protocols in the traditional sense. Itis a
computational method based on established atomic weights.

The logical workflow for this determination is illustrated below.
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Determination Workflow
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Molecular Formula Derivation

(C12H10CINO3)

Summation of Atomic Weights
(C,H, CI, N, O)
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Final Molecular Weight
(251.67 g/mol)

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight from a chemical name.

This guide provides the essential quantitative data regarding the molecular weight of 1-(2-
Phthalimidobutyryl)chloride. For experimental applications, researchers should consult
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safety data sheets (SDS) and relevant literature for physical properties such as melting point,
boiling point, and solubility, as well as specific handling and safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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